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Compound of Interest

Compound Name:
3-(2-Iodophenylamino)propanoic

acid

Cat. No.: B3052109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-Iodophenylamino)propanoic
acid, a molecule of interest in medicinal chemistry and drug discovery. This document details

its chemical properties, potential synthesis pathways, and prospective applications based on

the activities of structurally related compounds.

Core Compound Information
CAS Number: 38470-21-2

Molecular Formula: C₉H₁₀INO₂[1]

Molecular Weight: 291.09 g/mol [1]

Synonyms:

β-Alanine, N-(2-iodophenyl)-[1]

N-(2-Iodophenyl)-β-alanine
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Property Value Reference

CAS Number 38470-21-2 [1]

Molecular Formula C₉H₁₀INO₂ [1]

Molecular Weight 291.09 g/mol [1]

Potential Suppliers
A number of chemical suppliers list 3-(2-Iodophenylamino)propanoic acid in their catalogs.

Researchers interested in obtaining this compound can inquire with the following vendors:

ChemicalBook[1]

Sigma-Aldrich

AstaTech, Inc.

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for 3-(2-Iodophenylamino)propanoic acid was

not found in the reviewed literature, its structure suggests a plausible synthetic route based on

established chemical reactions. A likely approach would involve the nucleophilic addition of 2-

iodoaniline to an acrylic acid derivative.

Hypothetical Synthesis Workflow:
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A potential synthetic pathway for 3-(2-Iodophenylamino)propanoic acid.

General Experimental Considerations (Based on similar syntheses):

Solvent: A polar aprotic solvent such as dimethylformamide (DMF) or a protic solvent like

isopropanol could be suitable.

Catalyst: The reaction may proceed without a catalyst, but a mild base could be employed to

facilitate the reaction.

Temperature: The reaction would likely be conducted at an elevated temperature, potentially

under reflux, to ensure a reasonable reaction rate.

Purification: The final product would likely be purified using standard techniques such as

recrystallization or column chromatography.

Potential Biological Activity and Applications in
Drug Discovery
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Direct experimental data on the biological activity of 3-(2-Iodophenylamino)propanoic acid is

not readily available in the public domain. However, the activities of structurally analogous

compounds provide a strong basis for inferring its potential applications. Aryl propionic acid

derivatives are a well-established class of non-steroidal anti-inflammatory drugs (NSAIDs)[2].

Furthermore, recent studies on derivatives of 3-((4-hydroxyphenyl)amino)propanoic acid, a

closely related structure, have demonstrated promising anticancer and antioxidant

properties[3]. These derivatives have been shown to reduce the viability of cancer cells, such

as the A549 non-small cell lung cancer line, and inhibit cell migration[3].

Hypothesized Signaling Pathway Interaction:

Given the anticancer activity of related compounds, it is plausible that 3-(2-
Iodophenylamino)propanoic acid could modulate signaling pathways involved in cell

proliferation and survival. A hypothetical workflow for investigating such interactions is

presented below.

Compound

Biological Assays

Signaling Pathway Analysis

Potential Outcome

3-(2-Iodophenylamino)propanoic acid

Cell Viability Assay
(e.g., MTT, XTT)

Apoptosis Assay
(e.g., Annexin V)

Cell Migration Assay
(e.g., Wound Healing)

Western Blot / Kinase Assay
(e.g., MAPK, PI3K/Akt)

Identification of
Therapeutic Target
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Workflow for investigating the biological activity of the compound.

The structural similarity to known bioactive molecules suggests that 3-(2-
Iodophenylamino)propanoic acid could be a valuable scaffold for the development of novel

therapeutics, particularly in the areas of oncology and inflammatory diseases. Further research

is warranted to elucidate its specific biological targets and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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